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Compound of Interest

Compound Name: 2-Chlorophenetole

Cat. No.: B1346889 Get Quote

Essential Safety and Handling Guide for 2-
Chlorophenetole
For Immediate Use by Laboratory Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 2-Chlorophenetole (CAS No. 614-72-2). It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices. Note that safety data

sheets for this compound present some conflicting information regarding its hazard

classification; therefore, a cautious approach is strongly advised.

Personal Protective Equipment (PPE)
While some sources classify 2-Chlorophenetole as a non-hazardous substance, others

identify it as a Category 4 combustible liquid.[1][2] Given this discrepancy, it is prudent to

adhere to a higher safety standard. All chemical products should be handled as if they have

unknown hazards and toxicity.[1] The following PPE is recommended as a minimum

requirement.
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PPE Category Recommendation

Eye and Face Protection

Safety glasses with side shields or chemical

safety goggles are required. A face shield may

be necessary if there is a splash hazard.[2]

Hand Protection

Wear protective gloves. The specific glove

material should be selected based on the nature

of the work and compatibility with 2-

Chlorophenetole.[2]

Skin and Body Protection

A laboratory coat or other protective clothing

should be worn to prevent skin contact.[2] In

situations with a higher risk of exposure,

protective boots may be required.[2]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of vapors.[1][2] If ventilation is

inadequate, a vapor respirator should be used.

[2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for minimizing exposure and ensuring

safety.

Preparation:

Ensure a designated work area is clean and uncluttered.

Verify that safety equipment, including a safety shower and eye wash station, is accessible

and operational.[1]

Review the Safety Data Sheet (SDS) before starting any work.

Assemble all necessary equipment and reagents.

Handling:
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Conduct all manipulations of 2-Chlorophenetole within a well-ventilated chemical fume

hood.[1][2]

Avoid direct contact with skin, eyes, and clothing.[1][2]

Keep the container tightly closed when not in use.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources as a precaution

against its potential combustibility.[1][2]

Post-Handling:

Wash hands and face thoroughly after handling.[1][2]

Clean the work area and any contaminated equipment.

Store 2-Chlorophenetole in a cool, dark, and well-ventilated place, away from

incompatible materials like oxidizing agents.[2]

Disposal Plan
Proper disposal of 2-Chlorophenetole and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect waste 2-Chlorophenetole and any contaminated materials (e.g., absorbent pads,

gloves) in a designated, properly labeled, and sealed waste container.

Disposal Procedure:

Dispose of the chemical waste through a licensed waste disposal company.[1]

Do not dispose of it down the drain.[1][2]

Contaminated packaging should be treated as hazardous waste and disposed of

according to local and national regulations.[1]
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Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If the person feels

unwell, seek medical advice or attention.[1][2]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the affected skin with plenty of water. If

skin irritation or a rash occurs, seek medical

advice or attention.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical advice or attention.[1][2]

Ingestion
Rinse the mouth with water. Seek medical

advice or attention if you feel unwell.[1][2]

Physical and Chemical Properties
Property Value

Molecular Formula C₈H₉ClO[2]

Molecular Weight 156.61 g/mol [2]

Appearance Colorless to yellow liquid[1]

Boiling Point 210.0 ± 0.0 °C at 760 mmHg[2]

Flash Point 82.3 ± 13.9 °C[2]

Density 1.1 ± 0.1 g/cm³[2]
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Safe Handling Workflow for 2-Chlorophenetole

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Review SDS and Prepare Work Area

Don Appropriate PPE

Handle in Fume Hood

Avoid Contact and Ignition Sources Emergency (Spill/Exposure)

Clean Work Area and Equipment

Store Properly

Collect in Labeled Waste Container

Dispose via Licensed Service

Follow First Aid Procedures

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of 2-Chlorophenetole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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